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Compound of Interest

Compound Name: HT-2157

CAS No.: 1000273-87-9

Cat. No.: B10801091

Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Step-by-Step Protocol for

the Proper Disposal of HT-2157, Ensuring Laboratory Safety and Regulatory Compliance.

The proper disposal of chemical reagents is a critical component of laboratory safety and

environmental responsibility. This document provides a comprehensive guide to the safe

handling and disposal of HT-2157, a selective galanin-3 receptor (Gal₃) antagonist. Adherence

to these procedures is essential to minimize risks to personnel and the environment.

I. Understanding the Compound: HT-2157 Profile
HT-2157, also known as SNAP 37889, is a potent laboratory chemical used in neuroscience

research to study the effects of the galanin-3 receptor. A thorough understanding of its

properties is the first step toward safe handling and disposal.
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Property Value

Chemical Name
1,3-dihydro-1-phenyl-3-[[3-

(trifluoromethyl)phenyl]imino]-2H-indol-2-one

CAS Number 303149-14-6

Molecular Formula C₂₁H₁₃F₃N₂O

Molecular Weight 366.3 g/mol

Solubility
DMF: 30 mg/ml, DMSO: 30 mg/ml, Ethanol: 5

mg/ml

Storage
Store lyophilized at -20°C. In solution, store at

-20°C and use within 1 month.[1]

II. Pre-Disposal: Handling and Personal Protective
Equipment (PPE)
Before beginning any disposal procedure, ensure that all appropriate safety measures are in

place.

Engineering Controls: Handle HT-2157 in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a laboratory coat, long pants, and closed-toe shoes.

III. Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the disposal of HT-2157. This

procedure is based on general best practices for laboratory chemical waste and should be

adapted to comply with local, state, and federal regulations.
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Waste Identification and Segregation:

All materials contaminated with HT-2157, including unused product, solutions, and

contaminated labware (e.g., pipette tips, vials, gloves), must be treated as hazardous

chemical waste.

Do not mix HT-2157 waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Waste Collection:

Solid Waste: Collect unused solid HT-2157 and contaminated disposable items in a

designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing HT-2157 in a separate, sealed, and properly

labeled hazardous waste container. The container must be compatible with the solvents

used (e.g., glass for organic solvents).

Waste Labeling:

Label all waste containers with the words "Hazardous Waste."

Clearly indicate the full chemical name: "HT-2157 (1,3-dihydro-1-phenyl-3-[[3-

(trifluoromethyl)phenyl]imino]-2H-indol-2-one)".

List all components of the waste, including solvents and their approximate concentrations.

Indicate the date the waste was first added to the container.

Storage of Waste:

Store hazardous waste containers in a designated, secure, and well-ventilated area, away

from incompatible materials.

Ensure containers are tightly sealed to prevent leaks or spills.

Arranging for Disposal:
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Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Do not attempt to dispose of HT-2157 down the drain or in regular trash. This is a violation

of environmental regulations and can pose a significant hazard.

IV. Spill and Emergency Procedures
In the event of a spill, follow these procedures immediately:

Evacuate: Clear the immediate area of all personnel.

Alert: Notify your supervisor and the institutional EHS office.

Contain: If it is safe to do so, prevent the spill from spreading by using appropriate absorbent

materials (e.g., chemical spill pillows or vermiculite).

Clean-up: Only trained personnel with the proper PPE should perform the clean-up. All

materials used for clean-up must be disposed of as hazardous waste.

V. Logical Workflow for HT-2157 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of HT-2157.
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Caption: Workflow for the safe disposal of HT-2157.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b10801091/docs?utm_src=pdf-body-img#essential-guide-to-the-safe-disposal-of-ht-2157
https://www.benchchem.com/product/b10801091/docs?utm_src=pdf-body#essential-guide-to-the-safe-disposal-of-ht-2157
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10801091?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This document provides general guidance. Always consult your institution's specific

safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) for the most

accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10801091?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

